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Compound of Interest

Compound Name: Diolmycin A2

Cat. No.: B1247415 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Diolmycin A2 sample preparation for mass spectrometry.

Frequently Asked Questions (FAQs)
Q1: What are the basic physicochemical properties of Diolmycin A2?

A1: Diolmycin A2 is a stereoisomer of Diolmycin A1.[1] While specific data for Diolmycin A2 is

limited in the provided search results, the properties of Diolmycin A1 can be used as a close

reference.

Property Value (for Diolmycin A1) Source

Molecular Formula C18H19NO3 [2]

Molecular Weight 297.14 g/mol [2]

Appearance Colorless powder [2]

Solubility

Soluble in Methanol (MeOH),

Dimethyl sulfoxide (DMSO).

Insoluble in Chloroform

(CHCl3).

[2]

Q2: What is a general workflow for preparing Diolmycin A2 samples for mass spectrometry?
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A2: A general workflow involves extraction of Diolmycin A2 from the sample matrix, followed

by cleanup and reconstitution in a solvent compatible with the mass spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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